Cas no 1806746-30-4 (Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806746-30-4
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• CID: 4839895
• Update Time: 2025-10-29

Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H13F3N2O4/c1-18-8(17)3-6-5-16-10(20-11(12,13)14)7(4-15)9(6)19-2/h5H,3-4,15H2,1-2H3
• InChI Key： RUCZIDGKVDCBCM-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C(=CN=1)CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 1
• Topological Polar Surface Area: 83.7

Additional information on Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate

Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806746-30-4): A Comprehensive Overview

Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1806746-30-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular biology research. The presence of multiple functional groups, including an amine, methoxy, and trifluoromethoxy substituents, makes this compound a versatile intermediate in the synthesis of more complex molecules.

The compound's structure is characterized by a pyridine core substituted with various functional groups. The 3-(aminomethyl) moiety introduces a nucleophilic site that can participate in various chemical reactions, such as condensation or coupling reactions, which are commonly employed in the synthesis of heterocyclic compounds. The 4-methoxy group provides a methyl ether functionality, which can influence the electronic properties and reactivity of the molecule. Additionally, the 2-(trifluoromethoxy) substituent introduces a strong electron-withdrawing effect due to the electronegativity of fluorine atoms, which can modulate the compound's overall reactivity and biological activity.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are well-known for their role as pharmacophores in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The specific combination of functional groups in Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacological entities. The amine group, for instance, can be readily modified through various chemical transformations to introduce additional functionalities or linkages. This flexibility allows chemists to tailor the properties of the final product to meet specific biological targets. Similarly, the methoxy and trifluoromethoxy groups can be used to fine-tune the electronic and steric environment around the pyridine core, thereby influencing binding interactions with biological targets.

The synthesis of Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate involves several key steps that highlight its complexity and synthetic utility. The process typically begins with the preparation of a pyridine precursor, which is then functionalized through sequential reactions to introduce the desired substituents. These steps often involve palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and other organic transformations that are well-established in synthetic chemistry.

The trifluoromethoxy group, in particular, requires careful handling due to its sensitivity to hydrolysis and oxidation. Specialized reaction conditions are often necessary to ensure its stability during synthesis. Despite these challenges, the incorporation of trifluoromethoxy groups has been shown to enhance the bioavailability and metabolic stability of many pharmaceutical compounds, making this modification highly valuable in drug development.

Recent research has demonstrated the utility of Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate in several areas of biomedical research. For example, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in cancer progression. The amine group serves as a handle for further derivatization, allowing researchers to develop molecules with enhanced selectivity and potency. Additionally, the electron-withdrawing effect of the trifluoromethoxy group helps to stabilize reactive intermediates formed during metabolic processes, which can improve the overall pharmacokinetic profile of drug candidates.

In addition to its applications in oncology research, Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate has shown promise in other therapeutic areas. For instance, it has been investigated as a potential intermediate in the synthesis of antiviral agents. The unique structural features of this compound allow it to interact with viral enzymes and proteins in ways that may inhibit viral replication. Further research is needed to fully elucidate its mechanisms of action and optimize its use in therapeutic applications.

The compound's versatility also extends to its use as a tool compound in biochemical research. Researchers can utilize Methyl 3-(aminomethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-5-acetate as a reference standard or intermediate in assays designed to study enzyme kinetics and protein-protein interactions. Its well-defined structure and reactivity make it an ideal candidate for these types of studies.

In conclusion, Methyl 3-(aminomethyl)-4-meth oxy-2-(trifluor ometh oxy)pyrid ine-5-aceta te (CAS No. 1806746-30-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features and functional groups make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and molecular biology studies.